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Octadecamethyloctasiloxane Octadecamethyloctasiloxane
Brand Name: Vulcanchem
CAS No.: 556-69-4
VCID: VC20936926
InChI: InChI=1S/C21H23NO5.ClH/c1-11(23)25-16-6-4-13-10-15-14-5-7-17(26-12(2)24)20-21(14,8-9-22(15)3)18(13)19(16)27-20;/h4-7,14-15,17,20H,8-10H2,1-3H3;1H/t14-,15+,17-,20-,21-;/m0./s1
SMILES: O([Si](O[Si](O[Si](O[Si](C)(C)C)(C)C)(C)C)(C)C)[Si](O[Si](O[Si](O[Si](C)(C)C)(C)C)(C)C)(C)C
Molecular Formula: C18-H54-O7-Si8
Molecular Weight: 607.3 g/mol

Octadecamethyloctasiloxane

CAS No.: 556-69-4

Cat. No.: VC20936926

Molecular Formula: C18-H54-O7-Si8

Molecular Weight: 607.3 g/mol

Purity: 95%

* For research use only. Not for human or veterinary use.

Octadecamethyloctasiloxane - 556-69-4

Specification

CAS No. 556-69-4
Molecular Formula C18-H54-O7-Si8
Molecular Weight 607.3 g/mol
IUPAC Name [dimethyl(trimethylsilyloxy)silyl]oxy-[[[[dimethyl(trimethylsilyloxy)silyl]oxy-dimethylsilyl]oxy-dimethylsilyl]oxy-dimethylsilyl]oxy-dimethylsilane
Standard InChI InChI=1S/C21H23NO5.ClH/c1-11(23)25-16-6-4-13-10-15-14-5-7-17(26-12(2)24)20-21(14,8-9-22(15)3)18(13)19(16)27-20;/h4-7,14-15,17,20H,8-10H2,1-3H3;1H/t14-,15+,17-,20-,21-;/m0./s1
Standard InChI Key VWGDPBQTSZDFMX-UHFFFAOYSA-N
SMILES O([Si](O[Si](O[Si](O[Si](C)(C)C)(C)C)(C)C)(C)C)[Si](O[Si](O[Si](O[Si](C)(C)C)(C)C)(C)C)(C)C
Canonical SMILES C[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)C
Boiling Point 311.6 °C
Melting Point -63 °C

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